Cas no 38225-98-8 (Benzaldehyde, 6-chloro-2-hydroxy-3-nitro-)

• Product Name: Benzaldehyde, 6-chloro-2-hydroxy-3-nitro-
• CAS No: 38225-98-8
• MF: C₇H₄ClNO₄
• MW: 201.563961029053
• CID: 1488532
• PubChem ID: 85799193
• Update Time: 2025-04-21

Benzaldehyde, 6-chloro-2-hydroxy-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 6-chloro-2-hydroxy-3-nitro-
• DTXSID101282076
• 38225-98-8
• 6-Chloro-2-hydroxy-3-nitrobenzaldehyde

• Inchi： 1S/C7H4ClNO4/c8-5-1-2-6(9(12)13)7(11)4(5)3-10/h1-3,11H
• InChI Key： FZWZTWVUSXKHAX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1C=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 200.98292
• Monoisotopic Mass: 200.9828853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 80.44